5-bromo-2-phenylmethoxy-N-pyrimidin-5-ylbenzamide
Cat. No. B8675311
M. Wt: 384.2 g/mol
InChI Key: NRLOBGSFUFWJEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08778939B2
Procedure details
Solid 5-bromo-2-[(phenylmethyl)oxy]benzoic acid (may be prepared as described in Description 5, method C; 200 mg, 0.65 mmol) was added to a stirred suspension of CDI (106 mg, 0.65 mmol) in THF (3 ml) under nitrogen at 20° C. The reaction mixture was stirred at room temperature for 10 min and pyrimidin-5-amine (61.9 mg, 0.65 mmol) was added dropwise. After refluxing for 14 h, the reaction mixture was concentrated to obtain crude product. The crude product was purified by silica gel chromatography eluting with hexane:ethyl acetate:triethylamine (4:1:0.01) to yield the title compound. 150 mg.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[CH:4][C:5]([O:11][CH2:12][C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=2)=[C:6]([CH:10]=1)[C:7]([OH:9])=O.C1N=C[N:21]([C:24]([N:26]2C=[N:29][CH:28]=[CH:27]2)=O)[CH:20]=1.N1C=C(N)C=NC=1>C1COCC1>[Br:1][C:2]1[CH:3]=[CH:4][C:5]([O:11][CH2:12][C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=2)=[C:6]([CH:10]=1)[C:7]([NH:29][C:28]1[CH:20]=[N:21][CH:24]=[N:26][CH:27]=1)=[O:9]
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Inputs
Step One
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Name
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Quantity
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200 mg
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Type
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reactant
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Smiles
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BrC=1C=CC(=C(C(=O)O)C1)OCC1=CC=CC=C1
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Name
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Quantity
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106 mg
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Type
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reactant
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Smiles
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C1=CN(C=N1)C(=O)N2C=CN=C2
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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61.9 mg
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Type
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reactant
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Smiles
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N1=CN=CC(=C1)N
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature for 10 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After refluxing for 14 h
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Duration
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14 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the reaction mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to obtain crude product
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by silica gel chromatography
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WASH
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Type
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WASH
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Details
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eluting with hexane:ethyl acetate:triethylamine (4:1:0.01)
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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Type
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product
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Smiles
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BrC=1C=CC(=C(C(=O)NC=2C=NC=NC2)C1)OCC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
